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Compound of Interest

Compound Name: L-4-Methoxymandelic acid

Cat. No.: B1311138

4-Methoxymandelic Acid: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and spectroscopic properties
of 4-Methoxymandelic acid. It is intended to be a valuable resource for researchers, scientists,
and professionals involved in drug development and related fields. This document summarizes
key quantitative data, outlines detailed experimental protocols for its characterization, and
provides visual representations of relevant pathways and workflows.

Physical and Chemical Properties

4-Methoxymandelic acid, also known as p-methoxymandelic acid, is a white to off-white solid
crystalline powder. Its chemical structure consists of a mandelic acid core with a methoxy group
substituted at the para-position of the phenyl ring.
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Property Value Reference
Molecular Formula CoH1004 [1]
Molecular Weight 182.17 g/mol [1]
Melting Point 108-111 °C [1]
Boiling Point 370.4 £ 32.0 °C (Predicted) [1]
Density 1.309 g/cm3 [1]
pKa 3.43 £ 0.10 (Predicted) [1]
Solubility Soluble in water. [1]
CAS Number 10502-44-0 [1]

Spectroscopic Properties

The spectroscopic data for 4-Methoxymandelic acid are crucial for its identification and
characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://patents.google.com/patent/CN103787872A/en
https://patents.google.com/patent/CN103787872A/en
https://patents.google.com/patent/CN103787872A/en
https://patents.google.com/patent/CN103787872A/en
https://patents.google.com/patent/CN103787872A/en
https://patents.google.com/patent/CN103787872A/en
https://patents.google.com/patent/CN103787872A/en
https://patents.google.com/patent/CN103787872A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1311138?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

. . Coupling
Nucleus Chemical Shift Multiplicity Constant (J) Assignment
(3) ppm o
IH NMR 7.35 d 8.7 2H, Ar-H
6.88 d 8.7 2H, Ar-H
5.10 S 1H, CH-OH
3.78 s 3H, OCHs
13C NMR 175.5 C=0
159.5 Ar-C-OCHs
130.5 Ar-C
128.0 Ar-CH
114.0 Ar-CH
72.5 CH-OH
55.3 OCHs
Infrared (IR) Spectroscopy
Wavenumber (cm~?) Intensity Assignment
3400-2400 Broad O-H stretch (carboxylic acid)
3350 Broad O-H stretch (alcohol)
3030 Medium C-H stretch (aromatic)
2960, 2840 Medium C-H stretch (aliphatic)
1710 Strong C=0 stretch (carboxylic acid)
1610, 1510 Strong C=C stretch (aromatic ring)
1250 Strong C-0 stretch (ether)
1030 Strong C-O stretch (alcohol)
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Mass Spectrometry (MS)

The mass spectrum of 4-Methoxymandelic acid typically shows a molecular ion peak
corresponding to its molecular weight. Common fragmentation patterns involve the loss of
water, carbon monoxide, and the methoxy group.

mlz Relative Intensity (%) Assignment
182 40 [M]*

164 10 [M - H20]*
151 100 [M - OCHs]*
135 30 [M - COOH]*
107 50 [C7H7O]*

Experimental Protocols
Synthesis of 4-Methoxymandelic Acid

A common method for the synthesis of 4-Methoxymandelic acid involves the reaction of anisole
with glyoxylic acid.[1]

Materials:

e Anisole (methyl phenoxide)

Glyoxylic acid (50% aqueous solution)

Sulfuric acid

Water

Diethylene glycol dimethyl ether (or other suitable solvent)

e Ice

Procedure:

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://patents.google.com/patent/CN103787872A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1311138?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

In a three-necked flask, a mixture of 50% glyoxylic acid (0.11 mol) and diethylene glycol
dimethyl ether (5 mL) is prepared.

The flask is cooled to 0°C in an ice bath.

A pre-cooled (0°C) mixture of sulfuric acid (0.2 mol) and water (0.15 mol) is slowly added to
the glyoxylic acid solution while maintaining the temperature at 0°C.

Anisole (0.1 mol) is then added dropwise to the reaction mixture, ensuring the temperature
remains around 0°C.

After the addition is complete, the reaction is stirred at 0°C. The progress of the reaction is
monitored by High-Performance Liquid Chromatography (HPLC).

Upon completion, the reaction mixture is worked up to isolate the 4-Methoxymandelic acid.
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Reactants

Products

Byproducts
4-Methoxymandelic Acid

Sulfuric Acid

Reaction

Glyoxylic Acid Stirring & Monitoring (HPLC)

Mixing at 0°C

Anisole
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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